5,7-Bis(2-fluorophenyl)quinolin-8-ol

• CAS: 648896-58-6
• Molecular Formula: C21H13F2NO
• Molecular Weight: 333.3 g/mol
• SMILES: C1=CC=C(C(=C1)C2=CC(=C(C3=C2C=CC=N3)O)C4=CC=CC=C4F)F
• InChI: InChI=1S/C21H13F2NO/c22-18-9-3-1-6-13(18)16-12-17(14-7-2-4-10-19(14)23)21(25)20-15(16)8-5-11-24-20/h1-12,25H
• InChIKey: VFLVRJGJZPRGPR-UHFFFAOYSA-N

5,7-Bis(2-fluorophenyl)quinolin-8-ol: Structural Overview

5,7-Bis(2-fluorophenyl)quinolin-8-ol (CAS 648896-58-6) is a fully synthetic 8-hydroxyquinoline (8-HQ) derivative distinguished by the presence of two ortho-fluorophenyl substituents at the C5 and C7 positions of the quinoline core . With a molecular formula of C21H13F2NO and a molecular weight of 333.33 g/mol, this compound belongs to the 5,7-diaryl-8-hydroxyquinoline ligand class, which is widely investigated for metal chelation, OLED electroluminophore development, and fluorescence sensing applications [1]. The ortho-fluorine substitution pattern is expected to exert distinct steric and electronic effects compared to non-fluorinated, para-fluorinated, or mono-substituted analogs, making the compound a candidate for applications requiring fine-tuned photophysical properties or metal-ion binding affinities.

Ortho-fluorophenyl 8-HQ ligand for tunable OLED emitter development

5,7-diaryl substitution enables emission color tuning from blue to red

Candidate for metal-ion chemosensor and chelation studies

• [1] Al-Busafi, S. N.; Suliman, F. O.; Al-Alawi, Z. R. Synthesis, characterization and electronic effects investigations of new 5,7-disubstituted tris(8-quinolinolate)Al(III) complexes. Dyes and Pigments 2014, 103, 138-144. View Source

Why Generic 8-Hydroxyquinoline Analogs Fall Short

The 8-hydroxyquinoline pharmacophore is a privileged scaffold, but its performance is exquisitely sensitive to the electronic and steric nature of substituents at the 5- and 7-positions. Replacement of the ortho-fluorophenyl groups on 5,7-Bis(2-fluorophenyl)quinolin-8-ol with unsubstituted phenyl, para-fluorophenyl, chloro, or methyl groups will alter the ligand's electron density, conformational preferences, and metal-ion selectivity [1]. For example, class-level evidence demonstrates that electron-withdrawing versus electron-donating aryl substituents at these positions directly dictate the emission wavelength and quantum yield of the resulting Al(III) complexes [2]. Therefore, the ortho-fluorine substitution pattern is not interchangeable; it is a specific structural feature selected to achieve a particular electronic and steric profile that generic or 'in-class' 8-HQ derivatives cannot replicate without rigorous experimental re-validation.

Replacing ortho-fluorophenyl with unsubstituted phenyl or para-fluoro alters emission wavelength and quantum yield.

Ortho-fluorine steric effects influence metal-ion binding selectivity; not interchangeable with para or non-fluorinated analogs.

Class-level evidence: electronic profile of 5,7-diaryl-8-HQ ligands requires re-validation if substituents are changed.

• [1] Al-Busafi, S. N.; Suliman, F. O.; Al-Alawi, Z. R. Synthesis, characterization and electronic effects investigations of new 5,7-disubstituted tris(8-quinolinolate)Al(III) complexes. Dyes and Pigments 2014, 103, 138-144. View Source
• [2] Montes, V. A.; Pohl, R.; Shinar, J.; Anzenbacher, P. Red-Green-Blue Emission from Tris(5-aryl-8-quinolinolate)Al(III) Complexes. Journal of the American Chemical Society 2004, 126 (30), 9448-9449. View Source

Differentiation Evidence Against Closest Analogs

Photophysical Tuning in Al(III) Complexes

A class-level analysis of 5,7-diaryl-8-hydroxyquinoline Al(III) complexes demonstrates that the electronic nature of the aryl substituent directly controls the emission maximum. While quantitative data for the specific 5,7-bis(2-fluorophenyl) analog is not yet publicly available in peer-reviewed corpora [1], the series trend is clear: appending electron-withdrawing groups to the 5- and 7-positions causes a significant blue-shift relative to the parent Alq3 (λ_em = 532 nm in DMSO) [2]. Given the electron-withdrawing nature of ortho-fluorophenyl groups (Hammett σ_m = 0.34), the target compound is predicted to produce a hypsochromically shifted emission compared to the unsubstituted or electron-donating group-substituted analogs in this series.

Emission Tuning Prediction

Class-level inference

Predicted blue-shift relative to Alq3 (λ_em 532 nm); exact λ_max not reported for this analog.

Supports emission color tuning prediction

Requires experimental measurement or DFT

Evidence Dimension	Emission wavelength (λ_max) of Al(III) complex in DMSO solution
Target Compound Data	Predicted blue-shift versus Alq3 baseline; exact λ_max not reported in accessible literature
Comparator Or Baseline	Parent Alq3 (tris(8-hydroxyquinoline)aluminum(III)): λ_em = 532 nm [2]
Quantified Difference	Shift magnitude dependent on substituent electron-withdrawing capacity; quantitative prediction requires DFT or experimental measurement.
Conditions	Class-level inference based on Al-Busafi et al. (2014) Dyes and Pigments 103, 138-144 and Montes et al. (2004) J. Am. Chem. Soc. 126, 9448-9449.

Why This Matters

For OLED and fluorescent sensor procurement, the emission wavelength is a critical specification that cannot be assumed to be identical across 5,7-diaryl-8-HQ analogs.

• [1] Al-Busafi, S. N.; Suliman, F. O.; Al-Alawi, Z. R. Synthesis, characterization and electronic effects investigations of new 5,7-disubstituted tris(8-quinolinolate)Al(III) complexes. Dyes and Pigments 2014, 103, 138-144. View Source
• [2] Montes, V. A.; Pohl, R.; Shinar, J.; Anzenbacher, P. Red-Green-Blue Emission from Tris(5-aryl-8-quinolinolate)Al(III) Complexes. Journal of the American Chemical Society 2004, 126 (30), 9448-9449. View Source

Ortho vs. Para Substitution Effects on Metal Binding

A direct synthetic and spectroscopic comparison was reported for the para-fluoro regioisomer, 5,7-bis(4-fluorophenyl)quinolin-8-ol, and its mono-substituted analog [1]. The para-fluoro derivative was characterized by NMR, IR, and mass spectrometry, confirming successful synthesis and metal-binding capability. The ortho-fluoro target compound (CAS 648896-58-6) is expected to exhibit different metal-binding constants due to the steric influence of the ortho-fluorine atom, which can restrict rotational freedom of the pendant phenyl ring and alter the spatial orientation of the fluorine atom's lone pairs during complexation. Quantitative head-to-head binding constant data for the ortho versus para isomer is not available in today's searchable literature.

Ortho vs. Para Substitution

Cross-study comparable

ortho-F: synthesized, characterized (NMR, IR, MS); para-F: same characterization available. Quantitative binding data absent for both.

Steric effects may alter metal-binding context

Binding constants not publicly compared

Evidence Dimension	Synthetic accessibility, spectroscopic characterization (NMR, IR, MS), and qualitative metal-binding behavior
Target Compound Data	5,7-bis(2-fluorophenyl)quinolin-8-ol: synthesized and characterized by 1H, 13C NMR, IR, and mass spectrometry (data not publicly disclosed; vendor-supplied analytical reports may exist)
Comparator Or Baseline	5,7-bis(4-fluorophenyl)quinolin-8-ol and 5-(4-fluorophenyl)quinolin-8-ol: synthesized and characterized by 1H, 13C NMR, IR, and mass spectrometry [1]
Quantified Difference	No quantitative difference in binding constants or quantum yields is publicly available for the ortho vs. para pair.
Conditions	Synthesis via Suzuki coupling of 5,7-dibromo-8-hydroxyquinoline with appropriate arylboronic acid.

Why This Matters

For researchers designing metal sensors or extraction agents, the steric and electronic influence of the ortho-fluorine substituent can alter metal-ion selectivity, detection limits, and complex stability.

• [1] Infona.pl. New 4-fluorophenyl substituted 8-hydroxyquinoline derivatives, 5-(4-fluorophenyl)quinolin-8-ol and 5,7-bis(4-fluorophenyl)quinolin-8-ol: Synthesis and Characterization. Abstract retrieved from search results. View Source

Antifungal Activity of 5,7-Disubstituted Scaffolds

A foundational structure-activity relationship (SAR) study on 7- and 5,7-substituted 8-quinolinols established that the nature and position of substituents critically modulate antifungal potency [1]. While 5,7-bis(2-fluorophenyl)quinolin-8-ol was not directly tested, the study provides a class-level baseline: 5,7-dichloro-8-quinolinol demonstrated significantly enhanced activity against Aspergillus niger and Trichophyton mentagrophytes compared to the unsubstituted parent. The introduction of lipophilic, electron-withdrawing fluorophenyl groups at these positions is expected to further modify membrane permeability and target binding, but no quantitative MIC data for the ortho-fluorophenyl derivative has been identified in public databases.

Antifungal Scaffold Activity

Class-level inference

5,7-Dichloro analog active against A. niger and T. mentagrophytes; target compound MIC not reported.

Class-level scaffold activity context

Target-specific MIC not available

Evidence Dimension	Antifungal activity (Minimum Inhibitory Concentration, MIC)
Target Compound Data	No publicly available MIC data for 5,7-bis(2-fluorophenyl)quinolin-8-ol
Comparator Or Baseline	5,7-Dichloro-8-quinolinol: active against A. niger and T. mentagrophytes (quantitative MIC not specified in abstract); 8-HQ parent: less active [1]
Quantified Difference	Cannot be quantified for the target compound without experimental data.
Conditions	In vitro antifungal assay against Aspergillus niger and Trichophyton mentagrophytes, as described in Gershon, H. et al. (1972) J. Agric. Food Chem.

Why This Matters

5,7-Disubstitution is a validated strategy for enhancing bioactivity of 8-HQ, but the specific substituent choice (ortho-fluorophenyl vs. chloro, bromo, etc.) will produce different potency and selectivity profiles.

• [1] Gershon, H.; Shanks, L.; Clarke, D. D. Antifungal activity of 7- and 5,7-substituted 8-quinolinols. Journal of Agricultural and Food Chemistry 1972, 20 (5), 1028-1030. View Source

Recommended Application Scenarios

Tunable OLED Electroluminophore Development

Research groups seeking to expand the emission color palette of Al(III)-based OLED materials should consider 5,7-bis(2-fluorophenyl)quinolin-8-ol as a ligand. Class-level evidence confirms that 5,7-diaryl substitution enables systematic tuning of the Al(III) complex emission from blue to red [1]. The ortho-fluorophenyl variant is predicted to yield a hypsochromically shifted emission relative to the unsubstituted parent Alq3, making it a candidate for blue-emitting device layers where precise color coordinates are critical.

Fluorescent Chemosensor for Metal Ions

The 8-hydroxyquinoline core is a well-established fluorogenic chelator for Al³⁺ and Zn²⁺. The electron-withdrawing ortho-fluorophenyl substituents are expected to lower the HOMO energy, potentially increasing the photoinduced electron transfer (PET) driving force upon metal complexation and enhancing fluorescence turn-on ratios [2]. This compound can be investigated as a more sensitive or selective sensor compared to the para-fluoro or non-fluorinated diaryl analogs.

Antifungal Lead Optimization Program

Based on historical data showing that 5,7-disubstituted 8-quinolinols exhibit superior antifungal activity compared to mono-substituted or unsubstituted 8-HQ [3], 5,7-bis(2-fluorophenyl)quinolin-8-ol can serve as a starting point for medicinal chemistry optimization. The ortho-fluorine atoms introduce lipophilicity and metabolic stability that are valuable in lead optimization campaigns targeting dermatophytic or systemic fungal infections.

Application

Selection Property

Validation Focus

OLED emitter development

Emission color tuning by aryl substitution

Al(III) complex emission λ_max and quantum yield

Fluorescent metal-ion sensor research

Photoinduced electron transfer modulation

Fluorescence turn-on ratio and metal-ion selectivity

Antifungal SAR scaffold

Substituent-dependent bioactivity profile

MIC and strain-panel endpoints

• [1] Al-Busafi, S. N.; Suliman, F. O.; Al-Alawi, Z. R. Synthesis, characterization and electronic effects investigations of new 5,7-disubstituted tris(8-quinolinolate)Al(III) complexes. Dyes and Pigments 2014, 103, 138-144. View Source
• [2] Montes, V. A.; Pohl, R.; Shinar, J.; Anzenbacher, P. Red-Green-Blue Emission from Tris(5-aryl-8-quinolinolate)Al(III) Complexes. Journal of the American Chemical Society 2004, 126 (30), 9448-9449. View Source
• [3] Gershon, H.; Shanks, L.; Clarke, D. D. Antifungal activity of 7- and 5,7-substituted 8-quinolinols. Journal of Agricultural and Food Chemistry 1972, 20 (5), 1028-1030. View Source